Cas no 76971-22-7 (Komarovidine)
Komarovidine structure
Product Name:Komarovidine
CAS No:76971-22-7
MF:C20H15N3
MW:297.353204011917
CID:2003412
PubChem ID:40556985
Update Time:2025-04-21
Komarovidine Chemical and Physical Properties
Names and Identifiers
-
- Komarovidine
- 1-quinolin-8-yl-4,9-dihydro-3H-pyrido[3,4-b]indole
- 1-(Quinolin-8-yl)-4,9-dihydro-3H-pyrido[3,4-b]indole
- DTXSID80654500
- 1-(Quinolin-8-yl)-4,9-dihydro-3H-beta-carboline
- 76971-22-7
-
- Inchi: 1S/C20H15N3/c1-2-9-17-14(7-1)15-10-12-22-19(20(15)23-17)16-8-3-5-13-6-4-11-21-18(13)16/h1-9,11,23H,10,12H2
- InChI Key: BGJQSTOJEPGFPD-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C2CCN=C(C3=CC=CC4=CC=CN=C34)C1=2
Computed Properties
- Exact Mass: 297.126597491g/mol
- Monoisotopic Mass: 297.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 41Ų
Komarovidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-203091-1 mg |
Komarovidine, |
76971-22-7 | 1mg |
¥1,504.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-203091A-5 mg |
Komarovidine, |
76971-22-7 | 5mg |
¥3,008.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-203091-1mg |
Komarovidine, |
76971-22-7 | 1mg |
¥1504.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-203091A-5mg |
Komarovidine, |
76971-22-7 | 5mg |
¥3008.00 | 2023-09-05 |
Komarovidine Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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